3,5-dimethyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide

• IUPAC Name: 3,5-dimethyl-N-(2-methyl-4-nitrophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H21N3O3/c1-10-6-11(2)9-17(8-10)15(19)16-14-5-4-13(18(20)21)7-12(14)3/h4-5,7,10-11H,6,8-9H2,1-3H3,(H,16,19)
• InChI Key: IKHPEAQGRLJROV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C)C
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

3,5-dimethyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide, commonly known as DMNP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMNP is a piperidine derivative that is synthesized through a multi-step process involving the reaction of several chemicals.

Mechanism of Action

DMNP is a fluorescent probe that works by binding to metal ions such as copper and zinc. The binding of DMNP to these metal ions results in a change in its fluorescence properties, which can be detected through various analytical techniques. DMNP has also been shown to act as a molecular rotor, which can provide information on the dynamics of molecules and their interactions.
Biochemical and Physiological Effects:
DMNP has been shown to have low toxicity and minimal effects on biochemical and physiological processes. However, it is important to note that DMNP has not been extensively studied for its potential toxicity and long-term effects.

Advantages and Limitations for Lab Experiments

DMNP has several advantages for lab experiments, including its high sensitivity and selectivity for metal ions, its ability to act as a molecular rotor, and its potential applications in the development of new drugs. However, DMNP also has limitations, including its limited solubility in aqueous solutions and its potential toxicity.

Future Directions

There are several future directions for the research of DMNP. One potential direction is the development of new fluorescent probes based on DMNP for the detection of other metal ions and biomolecules. Another direction is the study of DMNP as a potential tool for the study of protein-ligand interactions and drug discovery. Additionally, further research is needed to fully understand the potential toxicity and long-term effects of DMNP.

Scientific Research Applications

DMNP has potential applications in various fields of scientific research. It is commonly used as a fluorescent probe for the detection of metal ions such as copper and zinc. DMNP is also used as a molecular rotor in the study of molecular dynamics and as a fluorescent sensor for the detection of reactive oxygen species. In addition, DMNP has been studied for its potential applications in the development of new drugs and as a tool for the study of protein-ligand interactions.